![molecular formula C15H12O3 B142797 Methyl 2-(4-formylphenyl)benzoate CAS No. 144291-47-4](/img/structure/B142797.png)
Methyl 2-(4-formylphenyl)benzoate
Overview
Description
Methyl 2-(4-formylphenyl)benzoate, or methyl 2-formylbenzoate, is a chemical compound belonging to the class of benzoates. It is a white powder with a molecular weight of 212.21 and a melting point of 108-110°C. It is an aromatic compound with a formyl group attached to the benzene ring. It is insoluble in water, but is soluble in most organic solvents. It is used in a variety of applications, including synthesis, scientific research, and laboratory experiments.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
Methyl 2-(4-formylphenyl)benzoate, recognized for its versatile synthetic applications, serves as a crucial precursor in the synthesis of bioactive molecules with a wide array of pharmacological activities including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Its utility as a bioactive scaffold makes it a significant structure for the exploration of new bioactive molecules. The chemical is a synthetically flexible substrate, extensively utilized as a raw material in the preparation of various medical products. The diversity in its synthetic routes, through both one-step and two-step methodologies, underscores its importance in organic synthesis, particularly for pharmaceutical applications (Farooq & Ngaini, 2019).
Environmental and Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) have gained attention for the treatment of pollutants like acetaminophen from water bodies, demonstrating the degradation pathways and by-products. While not directly involving this compound, this research area highlights the broader context of environmental science in which related compounds are studied for their breakdown products, degradation pathways, and potential environmental impacts. Such studies contribute to understanding the fate and biotoxicity of synthetic compounds in natural ecosystems (Qutob et al., 2022).
Fluorescent Chemosensors
The role of this compound-related compounds in developing fluorescent chemosensors has been significant. Compounds based on structures similar to this compound have been utilized to detect a variety of analytes, including metal ions and neutral molecules. These chemosensors have showcased high selectivity and sensitivity, underscoring the potential of this compound derivatives in analytical chemistry and environmental monitoring applications (Roy, 2021).
Safety and Toxicology
The safety and toxicology of preservatives like sodium benzoate, which share a chemical lineage with this compound, have been extensively reviewed. While these compounds are invaluable for food preservation, their interaction with ascorbic acid to potentially form carcinogens and their impact on neurotransmission and cognitive functioning have been areas of concern. These reviews are crucial in understanding the balance between the utility and safety of chemical preservatives and related compounds in the food industry and beyond (Piper & Piper, 2017).
Mechanism of Action
Target of Action
Methyl 2-(4-formylphenyl)benzoate is a complex organic compound that interacts with several different receptors .
Mode of Action
The compound consists of ester and formyl functions at vicinal positions . These functional groups are reactive and suitable for the formation of new compounds . The compound can undergo various reactions such as Ugi-reaction and tetrazole photoclick reaction .
Biochemical Pathways
This compound is a versatile substrate in organic synthesis . It is used as a starting material for the synthesis of various derivatives . Some of the compounds synthesized from it include quinoline based tetracycles, phthalides derivatives, 3-[alkyl(aryl)thio] isoindolinones, (±)-Crispine A obtained from isoindolinones and tetrahydro-isoquinolines, and porphyrins .
Pharmacokinetics
The compound is known to be a colorless or yellow colored oily liquid and insoluble in water . Its molecular weight is 240.25 g/mol .
Result of Action
This compound is known for its variety of pharmacological activities . It exhibits antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties . The exact molecular and cellular effects of the compound’s action depend on the specific receptors it interacts with .
Safety and Hazards
“Methyl 2-(4-formylphenyl)benzoate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
“Methyl 2-(4-formylphenyl)benzoate” is a useful reagent for organic synthesis and can be used in a variety of laboratory experiments. It is a versatile substrate that can be used as a raw material for the preparation of medical products . Therefore, it holds potential for future research and applications in the field of organic synthesis and pharmaceuticals.
properties
IUPAC Name |
methyl 2-(4-formylphenyl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12/h2-10H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNUSHZDUHWBMSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50401947 | |
Record name | methyl 2-(4-formylphenyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144291-47-4 | |
Record name | methyl 2-(4-formylphenyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50401947 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-(4-formylphenyl)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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